Cas no 1223748-29-5 (2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)acetic acid)

• Product Name: 2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)acetic acid
• CAS No: 1223748-29-5
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 1029091
• PubChem ID: 46835754
• Update Time: 2025-04-20

2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)acetic acid
• 2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)-acetic acid
• A11410
• AG-L-58318
• AK136816
• CTK7C7837
• I04-1325
• KB-14222
• DTXSID20676564
• 1223748-29-5
• AKOS015836417
• 1-IMidazolidineacetic acid, 3-(4-cyanophenyl)-2-oxo-
• 2-(3-(4-cyanophenyl)-2-oxoimidazolidin-1-yl)aceticacid
• [3-(4-cyanophenyl)-2-oxoimidazolidin-1-yl]acetic acid
• [3-(4-Cyanophenyl)-2-oxo-imidazolidin-1-yl]acetic acid
• 2-[3-(4-cyanophenyl)-2-oxoimidazolidin-1-yl]acetic acid
• DB-013888

• MDL： MFCD14708242
• Inchi： 1S/C12H11N3O3/c13-7-9-1-3-10(4-2-9)15-6-5-14(12(15)18)8-11(16)17/h1-4H,5-6,8H2,(H,16,17)
• InChI Key： RFRNCOQQEILWFI-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(C#N)=CC=2)CCN1CC(=O)O

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.64

2-(3-(4-Cyanophenyl)-2-oxoimidazolidin-1-yl)acetic acid Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C